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Cat. No.: B160393

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-(4-fluorophenyl)-3-oxopropanoate, a key intermediate in organic synthesis, is of
significant interest to the pharmaceutical and chemical research communities. Its utility as a
precursor in the synthesis of various biologically active molecules, including potential
antimalarial agents, necessitates a thorough understanding of its fundamental physicochemical
properties.[1][2] This technical guide provides a detailed overview of the boiling and melting
points of Ethyl 3-(4-fluorophenyl)-3-oxopropanoate, supported by experimental
methodologies and a summary of available data.

Physicochemical Data

The physical state of Ethyl 3-(4-fluorophenyl)-3-oxopropanoate at ambient conditions is a
colorless liquid.[1] A summary of its key physical properties is presented below.
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Property Value Conditions
Boiling Point 117-120 °C (lit.)

117-125 °C at approx. 1 mm Hg[3]

280.4 +15.0°C Predicted at 760 mmHg

Melting Point Not Available

Density 1.174 g/mL at 25 °C (lit.)[1][4]
Refractive Index n20/D 1.5040 (lit)[1114]

Note: The significant variation in boiling point values is due to the different pressures at which
the measurements were taken. The lower boiling points are reported at reduced pressure
(vacuum), a common practice for high-boiling point liquids to prevent decomposition.

Experimental Protocols

While specific experimental protocols for the determination of the boiling and melting points of
Ethyl 3-(4-fluorophenyl)-3-oxopropanoate are not detailed in the available literature,
standard methodologies for such determinations are well-established.

Boiling Point Determination (General Method)

The boiling point of a liquid can be determined using several methods, including the Thiele tube
method, which is suitable for small sample volumes.[5]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)
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o Sample of Ethyl 3-(4-fluorophenyl)-3-oxopropanoate

Procedure:

e A small amount of the liquid sample is placed in the small test tube.

o The capillary tube is placed inside the test tube with the open end downwards.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

e The Thiele tube is gently heated, and the temperature is monitored.
e As the liquid is heated, a stream of bubbles will emerge from the capillary tube.
e The heating is stopped, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[5]

Melting Point Determination (General Method)

For crystalline solids, the melting point is a crucial indicator of purity.[6] Although Ethyl 3-(4-
fluorophenyl)-3-oxopropanoate is a liquid at room temperature, this general procedure is
applicable to solid derivatives or related compounds.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)
o Capillary tubes (open at one end)

e Solid sample

Procedure:
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e A small amount of the finely powdered solid is packed into the capillary tube.
e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a controlled rate.

e The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting) are recorded.
This range is the melting point of the sample.[6]

Synthesis Workflow

Ethyl 3-(4-fluorophenyl)-3-oxopropanoate is typically synthesized via a Claisen
condensation reaction. The following diagram illustrates a common synthetic route.
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Caption: Synthesis of Ethyl 3-(4-Fluorophenyl)-3-Oxopropanoate.
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Conclusion

This technical guide has summarized the available data on the boiling and melting points of
Ethyl 3-(4-fluorophenyl)-3-oxopropanoate. The significant dependence of the boiling point
on pressure has been highlighted. While a specific melting point is not reported, likely due to its
liquid state at ambient temperatures, general experimental protocols for determining these
critical physicochemical properties have been provided to aid researchers in their laboratory
work. The included synthesis workflow diagram offers a clear overview of its preparation. This
information is intended to support the ongoing research and development efforts involving this
versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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